Cas no 821-33-0 (2-Butanol, 4,4'-oxybis-)

• Product Name: 2-Butanol, 4,4'-oxybis-
• CAS No: 821-33-0
• MF: C₈H₁₈O₃
• MW: 162.226723194122
• CID: 723819
• PubChem ID: 92141
• Update Time: 2025-10-29

2-Butanol, 4,4'-oxybis- Chemical and Physical Properties

Names and Identifiers

• 2-Butanol, 4,4'-oxybis-
• 4-(3-hydroxybutoxy)butan-2-ol
• DIHYDROXYDIBUTYL ETHER
• HYDROXYBUTYLOXIDE [WHO-DD]
• 1,1'-Dimethyl-3,3'-oxydipropanol
• 4,4'-Oxybisbutan-2-ol
• Diskin
• DHBE (DIHYDROXYDIBUTYLETHER)
• 821-33-0
• Boutybil
• dihydroxybutyl ether
• NS00079789
• 5-Oxa-2,8-nonandiol
• 4,4'-Oxybis(butan-2-ol)
• Galeo
• Q27275685
• 4,4'-Oxydi-2-butanol
• DTXSID70870777
• 2-Butanol, 4,4'-oxydi-
• Discinil
• dihydroxydibutylether
• NS00040068
• DIS-CINIL
• oxydibutanol
• DHDBE
• CHEBI:134793
• 4,4'-OXYDI-2-BUTANOL [MI]
• EINECS 212-475-3
• Hydroxybutyloxide
• DB14079
• SCHEMBL620600
• bis(3-hydroxybutyl) ether
• 4,4'-oxybis-2-butanol
• Dyskinebyl
• CR6X2Y7NRR
• colenormol
• UNII-CR6X2Y7NRR

• Inchi： 1S/C8H18O3/c1-7(9)3-5-11-6-4-8(2)10/h7-10H,3-6H2,1-2H3
• InChI Key： AFSYRVDDZGJTIL-UHFFFAOYSA-N
• SMILES： O(CCC(C)O)CCC(C)O

Computed Properties

• Exact Mass: 162.125594432g/mol
• Monoisotopic Mass: 162.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 75.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 49.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 2-Butanol, 4,4'-oxybis-

Professional Introduction to 2-Butanol, 4,4'-oxybis (CAS No. 821-33-0)

The compound 2-Butanol, 4,4'-oxybis (CAS No. 821-33-0) is a significant chemical entity in the field of pharmaceuticals and specialty chemicals. This bisphenol derivative has garnered considerable attention due to its unique structural and functional properties. Its molecular formula, C₁₀H₁₄O₃, reflects a complex arrangement of hydroxyl and ether linkages, which contribute to its versatility in various applications.

In recent years, the 2-Butanol, 4,4'-oxybis (CAS No. 821-33-0) has been extensively studied for its potential in drug development and industrial processes. The compound’s ability to act as a chiral auxiliary in asymmetric synthesis has opened new avenues in the pharmaceutical industry. Researchers have leveraged its structural features to develop novel intermediates for APIs (Active Pharmaceutical Ingredients), enhancing the efficiency of synthetic pathways.

One of the most compelling aspects of 2-Butanol, 4,4'-oxybis (CAS No. 821-33-0) is its role in polymer chemistry. The presence of multiple hydroxyl groups makes it an excellent candidate for polycondensation reactions, leading to the formation of high-performance polymers. These polymers exhibit enhanced thermal stability and mechanical strength, making them suitable for advanced material applications in electronics and aerospace industries.

Recent advancements in green chemistry have highlighted the environmental benefits of utilizing 2-Butanol, 4,4'-oxybis (CAS No. 821-33-0) as a sustainable building block. Studies have demonstrated its compatibility with biodegradable polymer systems, reducing the ecological footprint of synthetic processes. This aligns with global efforts to promote sustainable manufacturing practices and minimize waste generation.

The compound’s pharmacological properties have also been a subject of intense research. Investigations into its potential as a prodrug or co-solvent have shown promising results in improving drug solubility and bioavailability. This has significant implications for formulating more effective therapeutic agents, particularly for poorly soluble drugs that pose challenges in drug delivery systems.

In the realm of catalysis, 2-Butanol, 4,4'-oxybis (CAS No. 821-33-0) has been employed as a ligand in transition metal-catalyzed reactions. Its ability to stabilize metal centers enhances reaction yields and selectivity, making it a valuable component in fine chemical synthesis. The compound’s chelating properties facilitate the development of efficient catalytic systems for industrial-scale production.

The industrial applications of 2-Butanol, 4,4'-oxybis (CAS No. 821-33-0) extend beyond pharmaceuticals and polymers. It serves as a key intermediate in the production of agrochemicals, where it contributes to the synthesis of herbicides and fungicides with improved efficacy and environmental safety. This underscores its importance in supporting sustainable agriculture practices.

From an economic perspective, the demand for 2-Butanol, 4,4'-oxybis (CAS No. 821-33-0) is driven by its multifunctionality across multiple industries. Manufacturers are investing in scalable production methods to meet this demand while adhering to stringent quality control measures. This ensures that the compound remains reliable and consistent for various high-value applications.

The future prospects of 2-Butanol, 4,4'-oxybis (CAS No. 821-33-0) are promising, with ongoing research exploring new derivatives and applications. Innovations in computational chemistry are aiding in the design of modified versions of this compound with tailored properties for specific uses. Such advancements are expected to further expand its utility in cutting-edge technologies.

In conclusion,2 Butanol, , 4, , ` oxybis ` '' '' '' '' '' '''''''''''''''''''''''( CAS NO . `821 - `` `` 3 - `` `` `` `` `` `` - - - - - - - - - - - - - - - -- --- --- --- --- --- --- --- --- --- --- --- --- --- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- ) '' '' '' '' '' '' ''''''''''''''''''''' remains a cornerstone in modern chemical research and industrial applications . Its versatility , combined with recent breakthroughs , positions it as a key player in advancing scientific innovation across multiple sectors .